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Compound of Interest

Compound Name:
Elacestrant S enantiomer

dihydrochloride

Cat. No.: B2734308 Get Quote

Technical Support Center: Elacestrant S
Enantiomer Dihydrochloride
Disclaimer: The following information is primarily based on studies of Elacestrant

dihydrochloride. While this information provides valuable guidance, it is important to note that

specific stability and solubility data for the S enantiomer dihydrochloride may vary. Researchers

should consider this information as a general guideline and perform their own stability

assessments for their specific experimental conditions.

Frequently Asked Questions (FAQs)
Q1: How should I store Elacestrant S enantiomer dihydrochloride (solid powder)?

A1: The solid powder of Elacestrant S enantiomer dihydrochloride should be stored under

controlled conditions to ensure its stability.[1][2][3][4]

Table 1: Recommended Storage Conditions for Solid Elacestrant S Enantiomer
Dihydrochloride
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Storage Condition Recommendation Duration

Short-term 0 - 4°C, dry and dark Days to weeks

Long-term -20°C, dry and dark Months to years

Q2: What is the recommended procedure for preparing stock solutions?

A2: To prepare stock solutions, it is recommended to dissolve Elacestrant S enantiomer
dihydrochloride in a suitable solvent such as DMSO.[3][5] For optimal results, use fresh,

anhydrous DMSO as moisture can affect solubility.[5] It is advisable to purge the solvent with

an inert gas before preparing the solution.[3]

Q3: How should I store stock solutions of Elacestrant S enantiomer dihydrochloride?

A3: Proper storage of stock solutions is crucial to maintain the integrity of the compound.

Aliquoting the stock solution into smaller, single-use vials is highly recommended to avoid

repeated freeze-thaw cycles.

Table 2: Recommended Storage Conditions for Elacestrant Dihydrochloride in Solvent

Storage Temperature Recommended Duration

-20°C 1 month[2]

-80°C 6 months[2][4]

Q4: In which solvents is Elacestrant dihydrochloride soluble?

A4: Elacestrant dihydrochloride has varying solubility in different solvents. The table below

summarizes the available solubility information.

Table 3: Solubility of Elacestrant Dihydrochloride in Various Solvents
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Solvent Solubility Notes

DMSO

Sparingly soluble (1-10

mg/mL)[3], 100 mg/mL (188.12

mM)[5]

Use of fresh DMSO is

recommended as moisture can

reduce solubility.[5] Ultrasonic

treatment may be needed.[6]

Water 25 mg/mL[7][8] Freely soluble in 0.01N HCl.

Ethanol 6 mg/mL[5]

Ethanol/Water (96:4, v/v)
Dissolution in 30 volumes at

50°C[9]

Used in polymorphism studies.

[9]

Troubleshooting Guide
Issue 1: Precipitation is observed in my stock solution upon storage at -20°C.

Possible Cause: The concentration of the stock solution may be too high for storage at

-20°C, leading to crystallization.

Troubleshooting Steps:

Gently warm the solution to room temperature to redissolve the precipitate.

Consider preparing a more dilute stock solution for storage at -20°C.

For long-term storage of higher concentration stock solutions, -80°C is recommended.[2]

[4]

Issue 2: I suspect my compound is degrading in solution.

Possible Cause: Elacestrant can be susceptible to degradation under certain conditions.

Studies on Elacestrant have shown sensitivity to peroxide, acid, alkali, and hydrolysis

conditions.

Troubleshooting Steps:
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Solvent Purity: Ensure the use of high-purity, anhydrous solvents. The presence of water

can lead to the formation of a less stable hydrate form.[10] It is recommended to keep the

water content in solvents at or below 5% v/v.[10]

pH: Avoid acidic or alkaline conditions in your experimental setup unless required by the

protocol.

Light and Air Exposure: Protect solutions from light and air. Store in amber vials and

consider purging with an inert gas.

Fresh Solutions: Prepare fresh working solutions from a frozen stock solution on the day

of the experiment.

Experimental Protocols & Visualizations
General Experimental Workflow for Handling Elacestrant
S Enantiomer Dihydrochloride
The following workflow outlines the general steps for handling the compound from receipt to

experimental use, incorporating best practices for maintaining stability.
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Caption: General workflow for handling Elacestrant S enantiomer dihydrochloride.
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Signaling Pathway: Elacestrant Mechanism of Action
Elacestrant is a selective estrogen receptor (ER) degrader (SERD).[11][12] It binds to the

estrogen receptor-alpha (ERα), leading to its degradation via the proteasomal pathway.[11][13]

This action blocks estrogen-mediated cell proliferation in ER-positive cancer cells.[11][14]
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Elacestrant Mechanism of Action
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Caption: Elacestrant induces ERα degradation, inhibiting cell proliferation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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